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Introduction
The combination of alphadolone and alphaxalone, historically marketed as Althesin for human

use and Saffan for veterinary use, is a neuroactive steroid anesthetic agent. This formulation

typically contained alphaxalone (9 mg/mL) and alphadolone acetate (3 mg/mL) solubilized in

Cremophor EL.[1][2] Alphaxalone is the primary anesthetic component, while alphadolone
contributes to the overall anesthetic effect and enhances the solubility of alphaxalone.[2] The

primary mechanism of action for these neurosteroids is the positive allosteric modulation of the

GABA-A receptor, which enhances the effects of the inhibitory neurotransmitter GABA.[3][4] At

higher concentrations, they can also directly activate the GABA-A receptor.

Although Althesin was withdrawn from the human market due to anaphylactic reactions to the

Cremophor EL vehicle, the anesthetic properties of the steroid combination remain a subject of

interest. This document provides detailed application notes and protocols for the experimental

use of the alphadolone and alphaxalone combination in anesthesia research, based on

historical data and recent studies on alphaxalone.

Data Presentation
Anesthetic Dosages and Effects
The following tables summarize quantitative data on the anesthetic effects of the

alphadolone/alphaxalone combination (Althesin/Saffan) and alphaxalone alone in various
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species.

Table 1: Intravenous Induction Doses of Alphadolone/Alphaxalone Combination

(Althesin/Saffan)

Species Premedication
Induction
Dose (mg/kg)

Duration of
Anesthesia
(minutes)

Key
Observations

Dog
Diazepam (0.25

mg/kg IM)
2.0 ~10

Excitations

during recovery

noted.

Dog None 2.0 -

Increased heart

rate (63%) and

cardiac output

(21%),

decreased mean

aortic pressure

(9%).

Cat
Diazepam (0.25

mg/kg IM)
6.0 ~29

Smooth

induction.

Rat None 10 - 15 (IV) ~5
Good muscle

relaxation.

Rat None 25 - 30 (IP) ~5
Good muscle

relaxation.

Table 2: Continuous Intravenous Infusion of Alphadolone/Alphaxalone Combination (Althesin)
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Species
Loading Dose
(mg/kg)

Maintenance
Infusion Rate

Duration
Key
Observations

Rat -
0.25 - 0.45

mg/kg/min
Up to 8 hours

Anesthesia can

be prolonged

with repeated

boluses (3-4

mg/kg every 15-

20 mins).

Human -
0.079 mL/kg/hr

(undiluted)
Up to 20 days

Used for

controlled

sedation in

intensive care;

rapid and

accurate control

of sedation level.

Table 3: Cardiovascular and Respiratory Effects of Alphadolone/Alphaxalone Combination

(Althesin)

Species Dose (mg/kg)
Effect on Heart
Rate

Effect on
Blood
Pressure

Effect on
Respiration

Dog 2.0 (IV) ▲ (63%)

▼ (9% decrease

in mean aortic

pressure)

-

Human Sedative doses
Initial significant

rise
Stable

Potential for

respiratory

depression in

spontaneously

breathing

patients.

Table 4: Anesthetic Properties of Alphaxalone Alone (for comparison)
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Species Route
Dose
(mg/kg)

Induction
Time (min)

Duration of
Anesthesia
(min)

Recovery
Time (min)

Dog IM

1.5 (with

butorphanol

and

medetomidin

e)

- 89 ± 17 6 ± 1

Cat IV 4.7 ± 1.2 - -
Similar to

propofol

Mouse IP 80 2.2 ± 0.2 57.1 ± 3.8 -

Rat IV

10 (CRI with

Ketamine/Xyl

azine)

-
Prolonged

surgical plane
-

Experimental Protocols
Protocol 1: Intravenous Bolus Administration for
Anesthesia Induction in Rodents
This protocol is adapted from studies using the alphadolone/alphaxalone combination for

short-term surgical anesthesia in rats.

Materials:

Alphadolone/alphaxalone solution (e.g., historical formulation of 9 mg/mL alphaxalone and

3 mg/mL alphadolone)

Sterile saline for dilution (if necessary)

Syringes and needles appropriate for intravenous injection in the target species

Animal scale

Heating pad to maintain body temperature
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Monitoring equipment (e.g., pulse oximeter, ECG)

Procedure:

Animal Preparation: Acclimatize the animal to the laboratory environment. Weigh the animal

immediately before drug administration to ensure accurate dosing.

Drug Preparation: Prepare the required dose of the alphadolone/alphaxalone solution. The

typical intravenous dose for rats is 10-15 mg/kg of the combined steroids.

Administration: Administer the solution via a suitable vein (e.g., lateral tail vein in rats). Inject

slowly over 30-60 seconds.

Monitoring Anesthetic Depth: Assess the depth of anesthesia by checking for the loss of

righting reflex and response to a pedal withdrawal reflex (toe pinch). Surgical anesthesia is

typically achieved within 1-2 minutes.

Maintenance of Anesthesia: For procedures longer than 5-10 minutes, administer

supplemental boluses at approximately 25% of the initial induction dose as needed, based

on the return of reflexes.

Post-procedural Care: Place the animal on a heating pad to maintain body temperature

during recovery. Monitor the animal until it has fully recovered the righting reflex and is

ambulatory.

Protocol 2: Continuous Intravenous Infusion for
Prolonged Anesthesia in Rodents
This protocol is based on the principle of maintaining a stable plane of anesthesia for longer

surgical procedures.

Materials:

Alphadolone/alphaxalone solution

Infusion pump
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Intravenous catheter and tubing

Animal scale

Surgical monitoring equipment

Procedure:

Catheter Placement: Anesthetize the animal with an induction dose of the

alphadolone/alphaxalone combination as described in Protocol 1. Place an intravenous

catheter in a suitable vein.

Initiate Infusion: Once a surgical plane of anesthesia is confirmed, begin a continuous

intravenous infusion. A starting rate for rats is between 0.25 and 0.45 mg/kg/minute of the

combined steroids.

Titration of Anesthesia: Adjust the infusion rate based on the animal's physiological

responses and the depth of anesthesia. Monitor heart rate, respiratory rate, and reflexes

throughout the procedure. Increase the infusion rate if the animal shows signs of lightening

anesthesia (e.g., increased heart rate, movement). Decrease the rate if anesthesia is too

deep (e.g., severe bradycardia or respiratory depression).

Discontinuation and Recovery: At the end of the procedure, discontinue the infusion.

Recovery is typically rapid due to the short half-life of the compounds. Provide supportive

care as described in Protocol 1.

Mandatory Visualizations
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Click to download full resolution via product page

Caption: Signaling pathway of alphaxalone/alphadolone at the GABA-A receptor.
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Caption: Experimental workflow for general anesthesia using alphaxalone/alphadolone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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